Cas no 4148-93-0 (Benzene, [(1-methyl-1-phenylethyl)thio]-)

Benzene, [(1-methyl-1-phenylethyl)thio]- Properties

Names and Identifiers

• Benzene, [(1-methyl-1-phenylethyl)thio]-
• cumyl phenyl sulfide
• Phenyl 2-phenylisopropyl sulfide
• AKOS024325059
• Phenyl(2-phenylpropan-2-yl)sulfane
• [1-Methyl-1-(phenylsulfanyl)ethyl]benzene #
• SCHEMBL13299807
• 2-phenyl-2-phenylthiopropane
• starbld0008589
• ZOABXTJWWVGXAM-UHFFFAOYSA-N
• ALPHA,ALPHA-DIMETHYLBENZYL PHENYL SULFIDE
• 4148-93-0
• +Expand

• InChIKey： ZOABXTJWWVGXAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16S/c1-15(2,13-9-5-3-6-10-13)16-14-11-7-4-8-12-14/h3-12H,1-2H3
• SMILES： CC(C)(C1=CC=CC=C1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 228.09738
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.09727168g/mol
• Heavy Atom Count: 16
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0